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Compound Name: CP 93129

Cat. No.: B1195474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-93129 is a potent and highly selective agonist for the serotonin 1B (5-HT1B) receptor

subtype. The 5-HT1B receptor is a G-protein coupled receptor implicated in a variety of

physiological and pathological processes, including the regulation of neurotransmitter release,

anxiety, and depression. Autoradiography with a radiolabeled form of CP-93129 allows for the

precise anatomical localization and quantification of 5-HT1B receptors in tissues, providing

valuable insights into their distribution in both healthy and diseased states. This document

provides detailed protocols and application notes for conducting in vitro autoradiography

experiments using radiolabeled CP-93129 or its close structural analogs.

5-HT1B Receptor Signaling Pathway
Activation of the 5-HT1B receptor by an agonist like CP-93129 initiates a signaling cascade

through its coupling with inhibitory G-proteins (Gαi/o).[1][2] This leads to the inhibition of

adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic AMP (cAMP).

[1] The reduction in cAMP levels results in decreased activity of protein kinase A (PKA).[1]

Downstream of this, the activation of the 5-HT1B receptor can also modulate other signaling

pathways, including the extracellular signal-regulated kinase (ERK) pathway, which involves a

cascade of kinases.[1][3][4][5] The activation of these receptors ultimately leads to a decrease

in the release of various neurotransmitters by increasing K⁺ conductance and decreasing Ca²⁺

conductance at the presynaptic terminal.[1][2]
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Quantitative Autoradiography Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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